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Compound of Interest

Compound Name: Debrisoquin hydroiodide

Cat. No.: B2487326

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling procedures for Debrisoquin
hydroiodide. Adherence to these guidelines is crucial to ensure a safe laboratory environment
and maintain the integrity of the compound for research purposes.

Hazard Identification and Classification

Debrisoquin hydroiodide is classified with the following hazards:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.

e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

» Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.

GHS Pictogram:

Jalt text

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Data Summary

Data Point Value Source
Molecular Formula C10H14INs [1]
Molecular Weight 303.14 g/mol [1]
Purity =298% [1]
Solubility in DMSO 175 mg/mL (577.29 mM) [21[3]
Solubility in H20 25 mg/mL (82.47 mM) [2]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

3.1. Engineering Controls:
o Work with Debrisoquin hydroiodide in a well-ventilated area.

o Use of a chemical fume hood is recommended for all procedures involving the handling of
the solid compound or concentrated solutions to avoid inhalation of dust or aerosols.

3.2. Personal Protective Equipment (PPE):
» Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[4]

o Eye Protection: Safety glasses with side-shields or goggles are mandatory to prevent eye
contact.[4]
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» Skin and Body Protection: A laboratory coat should be worn. For procedures with a risk of
splashing, consider additional protective clothing.

o Respiratory Protection: If working outside of a fume hood, a NIOSH-approved N95 dust
mask or higher is required.[4]

3.3. General Hygiene Practices:
e Wash hands thoroughly after handling the compound.

e Do not eat, drink, or smoke in the laboratory area where Debrisoquin hydroiodide is
handled.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
First Aid Measures
 If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

 If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Storage and Disposal Procedures

5.1. Storage:
» Store in a tightly closed container in a dry and well-ventilated place.
« Recommended storage for the solid powder is at 4°C, protected from light.[1][2]

» For stock solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month,
protected from light.[2]
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5.2. Disposal:
» Dispose of waste material in accordance with local, state, and federal regulations.

o Contaminated packaging should be disposed of in the same manner as the product.

Visualized Workflows and Protocols

6.1. General Handling Workflow
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Caption: Workflow for the safe handling of Debrisoquin hydroiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2487326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

